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Chemical Profile of β-Sinensal

The table below summarizes the basic identifiers and properties of β-sinensal as found in the Human

Metabolome Database (HMDB) [1].

Property Description

Common Name β-Sinensal [1]

CAS Registry
Number

3779-62-2 [1]

Chemical Formula C₁₅H₂₂O [1]

Average Molecular
Weight

218.34 g/mol [1]

IUPAC Name (2E,6E)-2,6-dimethyl-10-methylidenedodeca-2,6,11-trienal [1]

Description A sesquiterpenoid; important for orange flavor/aroma; used as a food additive;

potential biomarker for citrus consumption [1].

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s618303?utm_src=pdf-body
https://www.smolecule.com/products/s618303?utm_src=pdf-interest
https://www.hmdb.ca/metabolites/HMDB35643
https://www.hmdb.ca/metabolites/HMDB35643
https://www.hmdb.ca/metabolites/HMDB35643
https://www.hmdb.ca/metabolites/HMDB35643
https://www.hmdb.ca/metabolites/HMDB35643
https://www.hmdb.ca/metabolites/HMDB35643
https://www.hmdb.ca/metabolites/HMDB35643
https://www.smolecule.com/products/s618303?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Analytical Methods for Identification

Gas Chromatography-Mass Spectrometry (GC-MS) is a standard technique for identifying volatile

compounds like β-sinensal in complex natural extracts. The following workflow diagrams a general GC-MS

protocol based on methodologies used in recent studies [2] [3].
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GC-MS Analysis Workflow for Beta-Sinensal

Identification Method

Sample: Natural Extract

Instrument Setup:
- GC with capillary column
- Helium carrier gas
- MS with EI source (70 eV)
- Mass range: 40-500 m/z

Oven Program:
- Start at 50°C (hold 5 min)
- Ramp at 4°C/min to 280°C

- Final hold 10 min

Data Acquisition

Peak Identification

Compound Confirmed:
Beta-Sinensal

Compare mass spectrum
and retention index
to reference standards
and libraries (e.g., NIST)

Click to download full resolution via product page

Beyond identification, quantifying a compound's contribution to a sample's aroma is crucial. This is often

done by calculating its Odor Activity Value (OAV), which is the ratio of the compound's concentration to its
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odor threshold. A recent study on sweet orange oil identified key aroma compounds, and while β-sinensal

was detected, its OAV was not among the highest reported [3].

Extraction Techniques and Considerations

The choice of extraction solvent significantly impacts the yield and profile of bioactive compounds.

Research into Natural Deep Eutectic Solvents (NADES) has shown them to be a green and effective

alternative to traditional organic solvents for extracting valuable compounds from orange peel [4].

NADES Advantage: These solvents are biodegradable, have low toxicity, and can be tailored for

specific extraction goals. Studies indicate that NADES can be more effective than aqueous ethanol in
extracting phenolic compounds from orange peel, which may also influence the co-extraction of

volatiles like β-sinensal [4].
Standard Preparation: For accurate quantification, you must use a purified β-sinensal standard to

create a calibration curve. The concentration of β-sinensal in your sample is then determined by
comparing the GC-MS response (e.g., peak area) of the sample to this curve [2] [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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